2-((4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C18H13ClFN3O2S/c19-12-5-7-13(8-6-12)23-10-9-21-17(18(23)25)26-11-16(24)22-15-4-2-1-3-14(15)20/h1-10H,11H2,(H,22,24)
• InChI Key: VLUPXHZDWTYFKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C18H13ClFN3O2S
• Molecular Weight: 389.8 g/mol
• CAS No.: 932489-48-0

Description

2-((4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H13ClFN3O2S and its molecular weight is 389.83. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis :

  • A study by Narayana et al. (2016) discussed the crystal structures of similar compounds, highlighting the importance of hydrogen bonding and other molecular interactions in determining the molecular structure and potential applications of such compounds (Narayana et al., 2016).
  • Another research by Kariuki et al. (2021) synthesized and characterized similar compounds, focusing on their crystal structures and molecular conformations. This kind of research is crucial for understanding the physical and chemical properties of these compounds (Kariuki et al., 2021).

• Potential Pharmaceutical Applications :

  • Sunder and Maleraju (2013) synthesized derivatives of a similar compound and tested them for anti-inflammatory activity, finding significant results in some of the derivatives (Sunder & Maleraju, 2013).
  • Wise et al. (1987) synthesized a series of compounds with structures related to your compound of interest, evaluating them for potential antipsychotic activities. This indicates the possible application of such compounds in the treatment of psychiatric disorders (Wise et al., 1987).

• Applications in Material Science and Chemistry :

  • Research by Castro et al. (2017) investigated the nonlinear optical properties of similar crystalline structures, suggesting potential applications in photonic devices like optical switches and modulators (Castro et al., 2017).

• Biological and Environmental Impact Studies :

  • Weisshaar and Böger (1989) studied the chloroacetamides class, to which the compound belongs, for its inhibitory effect on fatty acid synthesis in algae. This kind of research contributes to understanding the environmental and biological impact of such compounds (Weisshaar & Böger, 1989).